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Compound of Interest

Compound Name: Cerium(III) carbonate

Cat. No.: B082857 Get Quote

Anhydrous cerium(III) carbonate, with the chemical formula Ce₂(CO₃)₃, is a salt formed from

cerium(III) cations and carbonate anions. This white solid is a key precursor in the synthesis of

various cerium compounds and finds applications in diverse fields, including materials science

and catalysis. This technical guide provides an in-depth analysis of its properties, synthesis,

and relevant experimental procedures for researchers, scientists, and drug development

professionals.

Molecular Weight and Physicochemical Properties
The molecular weight and fundamental physicochemical properties of anhydrous cerium(III)
carbonate are summarized in the table below. These data are crucial for stoichiometric

calculations in chemical reactions and for understanding the material's behavior in various

experimental setups.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b082857?utm_src=pdf-interest
https://www.benchchem.com/product/b082857?utm_src=pdf-body
https://www.benchchem.com/product/b082857?utm_src=pdf-body
https://www.benchchem.com/product/b082857?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula Ce₂(CO₃)₃

Molecular Weight 460.26 g/mol [1][2][3]

Appearance White solid[2]

Solubility in Water Negligible[2]

Melting Point 500 °C (932 °F; 773 K)[2]

CAS Number 537-01-9[2][3]

The molecular weight is calculated based on the atomic weights of its constituent elements:

Cerium (Ce), Carbon (C), and Oxygen (O).

Cerium (Ce): The atomic weight of cerium is approximately 140.116 g/mol .[4][5][6]

Carbon (C): Carbon has an atomic weight of approximately 12.011 g/mol .[7][8][9]

Oxygen (O): The atomic weight of oxygen is approximately 15.999 g/mol .[10][11][12][13]

The molecular weight is determined as follows: (2 x 140.116) + (3 x 12.011) + (9 x 15.999) =

280.232 + 36.033 + 143.991 = 460.256 g/mol . This is consistent with the widely accepted

value of 460.26 g/mol .[1][2][3]

Experimental Protocols
Detailed experimental protocols are essential for the reproducible synthesis and analysis of

cerium(III) carbonate. Below are generalized methodologies for its preparation and

characterization.

Synthesis of Cerium(III) Carbonate via Precipitation

This protocol describes a common laboratory-scale synthesis method.

Objective: To synthesize cerium(III) carbonate from a soluble cerium(III) salt and a

carbonate source.
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Materials:

Cerium(III) chloride (CeCl₃) or Cerium(III) nitrate (Ce(NO₃)₃)

Sodium carbonate (Na₂CO₃) or Ammonium carbonate ((NH₄)₂CO₃)

Deionized water

Ethanol

Procedure:

Prepare an aqueous solution of the cerium(III) salt.

Separately, prepare an aqueous solution of the carbonate source.

Slowly add the carbonate solution to the cerium(III) salt solution while stirring continuously.

A white precipitate of cerium(III) carbonate will form.

Continue stirring for a set period (e.g., 1-2 hours) to ensure complete precipitation.

Filter the precipitate using a Buchner funnel.

Wash the precipitate several times with deionized water to remove any unreacted salts,

followed by a final wash with ethanol to aid in drying.

Dry the resulting solid in an oven at a controlled temperature (e.g., 80-100 °C) to obtain

the hydrated form.

For the anhydrous form, further heating at higher temperatures (e.g., >200 °C) under an

inert atmosphere is required to remove water of hydration. The exact temperature and

duration should be determined by thermogravimetric analysis (TGA).

Workflow for Synthesis and Characterization
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Fig. 1: Workflow for the synthesis and characterization of cerium(III) carbonate.

Signaling Pathways and Logical Relationships
While cerium(III) carbonate itself is not directly involved in biological signaling pathways in the

context of drug development, cerium oxide nanoparticles derived from it have been studied for

their antioxidant properties. These nanoparticles can mimic the activity of superoxide

dismutase (SOD) and catalase, thereby protecting cells from oxidative stress.

Hypothetical Cellular Interaction Pathway

The following diagram illustrates a potential mechanism by which cerium-based nanoparticles

could mitigate oxidative stress.
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Fig. 2: Proposed mechanism of ROS scavenging by cerium oxide nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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